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Compound of Interest

Compound Name: p-Cresol

Cat. No.: B1678582 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

chemicals is paramount. This guide provides immediate, essential safety and logistical

information for handling p-Cresol, including detailed personal protective equipment (PPE)

protocols, operational plans, and disposal procedures to ensure a safe laboratory environment.

Health Hazards
p-Cresol is a toxic and corrosive compound.[1] Exposure can cause severe skin burns, eye

damage, and irritation to the respiratory system.[1][2] It can be harmful if swallowed, inhaled, or

absorbed through the skin, potentially causing damage to the liver, kidneys, pancreas, and

central nervous system.[3][4]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical for protection against p-Cresol exposure. The

following equipment should be considered mandatory when handling this chemical.
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PPE Category Recommendation

Eye and Face Protection

Wear tight-fitting chemical splash goggles.[5] A

face shield should also be worn where there is a

splash hazard.[6] Standard safety glasses are

not sufficient.

Hand Protection

Chemical-resistant, impervious gloves are

required.[5] Nitrile or neoprene gloves are

generally recommended.[7] Always inspect

gloves for any signs of degradation or punctures

before use.

Skin and Body Protection

Wear a lab coat or a chemical-resistant apron.

[7] For handling larger quantities or when there

is a higher risk of splashing, chemical-resistant

coveralls should be worn.[8] Trousers should be

worn outside of boots to prevent spills from

entering footwear.[9]

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably under a chemical fume hood.[6]

If exposure limits are likely to be exceeded, a

NIOSH-approved respirator must be used.[6]

See the table below for specific respirator

recommendations.

Exposure Limits and Respirator Recommendations
Adherence to established exposure limits is crucial for personnel safety. Engineering controls,

such as fume hoods, are the primary means of minimizing exposure.[5]

Occupational Exposure Limits
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Organization Limit

OSHA PEL
5 ppm (22 mg/m³) - 8-hour Time-Weighted

Average (TWA)[10]

NIOSH REL
2.3 ppm - 10-hour Time-Weighted Average

(TWA)[11]

ACGIH TLV
5 ppm - 8-hour Time-Weighted Average (TWA)

[3]

NIOSH IDLH
250 ppm (Immediately Dangerous to Life and

Health)[11]

NIOSH Respirator Recommendations[4]
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Exposure Concentration Respirator Type

Up to 23 ppm

- Any air-purifying half-mask respirator with

organic vapor cartridge(s) in combination with

an N95, R95, or P95 filter. - Any powered, air-

purifying respirator with an organic vapor

cartridge in combination with a high-efficiency

particulate filter.

Up to 115 ppm

Any air-purifying full-facepiece respirator

equipped with organic vapor cartridge(s) in

combination with an N100, R100, or P100 filter.

Emergency or Unknown Conc.

- Any self-contained breathing apparatus

(SCBA) that has a full facepiece and is operated

in a pressure-demand or other positive-pressure

mode. - Any supplied-air respirator that has a

full facepiece and is operated in a pressure-

demand or other positive-pressure mode in

combination with an auxiliary self-contained

positive-pressure breathing apparatus.

Escape

Any air-purifying, full-facepiece respirator (gas

mask) with a chin-style, front- or back-mounted

organic vapor canister having an N100, R100,

or P100 filter.

Operational Plan: Handling and Storage
Safe Handling Procedures

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[6]

Ventilation: Always handle p-Cresol in a well-ventilated area or under a chemical fume hood.

[1]

Personal Protection: Don the appropriate PPE as detailed above. Contact lenses should not

be worn.[11]
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Dispensing: Avoid creating dust.[8] Use non-sparking tools and equipment.[3]

Hygiene: Wash hands thoroughly with soap and water after handling.[12] Do not eat, drink,

or smoke in the work area.[1] Contaminated work clothing should be removed and replaced

before leaving the work premises.[2]

Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][6]

Keep away from heat, sparks, open flames, and other sources of ignition.[3][6]

Protect from direct sunlight, moisture, and air.[6]

Store separately from incompatible materials such as strong oxidizing agents, acids, and

bases.[3][6]

Emergency and Disposal Plan
First Aid Measures

Eye Contact: Immediately flush eyes with large amounts of water for at least 15-30 minutes,

lifting the upper and lower eyelids.[3] Remove contact lenses if present and easy to do.[1]

Seek immediate medical attention.[3]

Skin Contact: Immediately remove all contaminated clothing.[2] Flood the affected skin with

water for at least 15 minutes.[3] Gently wash the area with soap and water.[2] Seek

immediate medical attention.[3]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[5] If

breathing is difficult, trained personnel may administer oxygen.[3] Seek immediate medical

attention.[3]

Ingestion: Do NOT induce vomiting.[5] If the person is conscious, give large quantities of

water to drink.[3] Never give anything by mouth to an unconscious person.[3] Seek

immediate medical attention.[5]

Spill Response
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Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Ignition Sources: Remove all sources of ignition.[2]

Containment: For solid spills, dampen the material with 60-70% ethanol or moisten with

water to reduce dust.[2][3] For liquid spills, absorb with vermiculite, dry sand, or earth.[3] Do

not use combustible materials like sawdust.[3]

Cleanup: Wearing appropriate PPE, use non-sparking tools to collect the material and place

it into a suitable, labeled container for disposal.[3]

Decontamination: Wash the spill area with a soap and water solution.[2]

Disposal Plan

The disposal of p-Cresol and any contaminated materials must adhere to all local, state, and

federal regulations.

Chemical Waste: Unused or waste p-Cresol should be collected in a designated, labeled,

and sealed container for hazardous waste.[7]

Contaminated Materials: All PPE, absorbent materials, and other items that have come into

contact with p-Cresol should be considered hazardous waste and disposed of accordingly.

[7]

Consult with your institution's Environmental Health and Safety (EHS) department for

specific disposal procedures.[7] One method may involve dissolving the material in a

combustible solvent and burning it in a chemical incinerator equipped with a scrubber.[8]
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Workflow for Handling p-Cresol
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Caption: Logical workflow for the safe handling of p-Cresol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1678582?utm_src=pdf-body-img
https://www.benchchem.com/product/b1678582?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1678582?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

